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Compound of Interest

4-Chloro-7-ethoxy-6-
Compound Name:

nitroquinazoline
CAS No.: 936954-10-8

Cat. No.: B2864715

Get Quote

Executive Summary & Chemical Profile[1]

4-Chloro-7-ethoxy-6-nitroquinazoline is a highly reactive heterocyclic intermediate,
commonly employed in the synthesis of EGFR inhibitors (e.g., Saracatinib). Its handling
requires strict adherence to protocols governing corrosive solids and moisture-sensitive
alkylating agents.

Unlike inert organic waste, this compound presents a dual hazard:

o Chemical Lability: The C-CI bond at the 4-position is highly susceptible to nucleophilic attack
(hydrolysis), releasing hydrochloric acid (HCI) upon contact with moisture.

 Biological Activity: As a quinazoline derivative, it possesses potential bioactive properties
(skin/eye irritant, potential sensitizer) requiring containment.

Chemical Identity Table
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Property Data

Chemical Name 4-Chloro-7-ethoxy-6-nitroquinazoline

Note: Often listed under analogs like 19815-17-
CAS Number 9 (4-Cl-7-nitro) or specific proprietary codes.
Treat as Class: 4-Haloquinazoline.

Molecular Formula C10HsCIN3O3

Corrosive (Cat 1C), Acute Tox (Oral), Skin
Sensitizer

Hazard Class

Reactivit Water Reactive: Hydrolyzes to 4-hydroxy-7-
eactivi
Y ethoxy-6-nitroquinazoline + HCI

UN Shipping UN 3261 (Corrosive solid, acidic, organic, n.o.s.)

The Science of Disposal: Reactivity & Mechanism

To dispose of this chemical safely, you must understand why it is hazardous. The safety
protocol is dictated by the electrophilicity of the C4-position.

The Hydrolysis Risk

The chlorine atom at position 4 is a good leaving group due to the electron-withdrawing nature
of the pyrimidine ring and the nitro group at position 6.

e Mechanism: Upon contact with water (even atmospheric moisture), the compound
undergoes nucleophilic aromatic substitution (

).

e Byproducts: This generates the corresponding quinazolinone (insoluble solid) and
Hydrochloric Acid (HCI) gas or solution.

o Operational Implication: If you seal wet waste containing this compound in a drum without
neutralization, pressure buildup from HCI gas can cause container failure.

Operational Disposal Workflows
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Scenario A: Disposal of Pure Solid (Surplus/Expired)

Status: Unreacted, dry solid. Goal: Containment for high-temperature incineration.
e Segregation: Do not mix with oxidizers or strong bases.
e Packaging:
o Place the primary container into a clear, 6-mil polyethylene bag.
o Seal with a zip-tie or heat seal.
o Place this bag into a secondary high-density polyethylene (HDPE) wide-mouth jar.
e Labeling:
o Affix a hazardous waste label.[1][2]
o Crucial: Mark as "Water Reactive" and "Corrosive Acidic Solid".

» Destruction: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for incineration
(Code: INCIN).

Scenario B: Disposal of Reaction Mixtures (Quenching)

Status: Dissolved in organic solvent (DCM, THF, Toluene) or excess reagent. Goal: Controlled
hydrolysis (Quenching) to remove the reactive C-Cl bond before drumming.

WARNING: This process is exothermic and generates acid. Perform in a fume hood.
Step-by-Step Quenching Protocol:
e Preparation: Prepare a 5% Sodium Bicarbonate (

) aqueous solution or a 1M NaOH solution (if the specific SOP allows strong base).

e Cooling: Cool the reaction mixture to <10°C using an ice bath.

e Controlled Addition:
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o Slowly add the organic mixture to the aqueous base (or vice versa, depending on
scale/concentration—standard practice is adding the reactive species to the quench).

o Monitor temperature; keep below 20°C.

 Verification: Check pH. It should remain basic (pH > 8) to ensure the HCI is neutralized.
e Phase Separation:

o The 4-chloro compound will convert to the 4-hydroxy derivative (often a precipitate or
stays in the aqueous phase depending on pH).

o Separate the organic layer (solvent waste) from the aqueous layer.
e Disposal:
o Organic Layer: Dispose of as "Halogenated Organic Solvent Waste."

o Agqueous Layer: Check pH.[3] If neutral (pH 6-9), it may be drain-disposable (check local
regulations). If containing heavy precipitates, dispose of as "Agueous Waste with Organic
Contaminants."

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for handling 4-chloro-7-ethoxy-6-
nitroquinazoline waste.
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Waste: 4-Chloro-7-ethoxy-6-nitroquinazoline

Physical State?

Pure Solid / Dry Residue Reaction Mixture / Solution
Double Bag (6-mil poly) Prepare 5% NaHCO3 (aq)
Secondary Containment (HDPE) Cool to <10°C

Label: Corrosive Solid

Controlled Hydrolysis
Warning: Water Reactive

(R-Cl + H20 -> R-OH + HCI)

Ship for Incineration Neutralize HCI generated

Phase Separation

Organic Phase: Aqueous Phase:
Halogenated Solvent Waste Adjust pH -> Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of chloronitroquinazoline
derivatives.
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Regulatory & Emergency Data
Regulatory Classification (RCRA/DOT)

e RCRA Code: Likely D002 (Corrosive) and D003 (Reactive) if unquenched. Once quenched,
it typically falls under F-listed solvents (e.g., FO02) depending on the carrier solvent
(DCM/Methanol).

o DOT Shipping Name: Corrosive solid, acidic, organic, n.o.s. (4-Chloro-7-ethoxy-6-
nitroquinazoline).

e UN Number: 3261.[4]

e Packing Group: Il (Minor danger) or Il (Medium danger) depending on specific corrosivity
data—Assume PG Il for safety.

Emergency Spill Protocol

If a solid spill occurs outside a fume hood:

Evacuate the immediate area (dust inhalation risk).

o PPE: Wear Nitrile gloves (double gloved), safety goggles, and a lab coat. A N95 or P100
respirator is recommended for powder spills.

¢ Neutralization: Cover the spill with Soda Ash or Lime to neutralize any potential acid
generation from ambient moisture.

¢ Cleanup: Scoop into a dry container. DO NOT use water to wash down the area until the bulk
solid is removed, as this will generate HCI gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Laboratory waste | Staff Portal [staff.ki.se]

e 2. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
e 3. fishersci.com [fishersci.com]

e 4. tcichemicals.com [tcichemicals.com]

¢ To cite this document: BenchChem. [Proper Disposal Procedures: 4-Chloro-7-ethoxy-6-
nitroquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2864715/docs#proper-disposal-procedures-4-chloro-
7-ethoxy-6-nitroquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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